![molecular formula C45H60N4O14 B1236084 3-[(5Z,9Z,14Z)-3,13,17-tris(2-carboxyethyl)-2,7,18-tris(carboxymethyl)-1,2,5,7,12,12,15,17-octamethyl-3,8,13,18,19,22-hexahydrocorrin-8-yl]propanoic acid CAS No. 23599-55-5](/img/structure/B1236084.png)
3-[(5Z,9Z,14Z)-3,13,17-tris(2-carboxyethyl)-2,7,18-tris(carboxymethyl)-1,2,5,7,12,12,15,17-octamethyl-3,8,13,18,19,22-hexahydrocorrin-8-yl]propanoic acid
Overview
Description
Hydrogenobyrinic acid is a precorrin. It is a conjugate acid of a hydrogenobyrinate(6-) and a hydrogenobyrinate(4-).
Properties
CAS No. |
23599-55-5 |
|---|---|
Molecular Formula |
C45H60N4O14 |
Molecular Weight |
881.0 g/mol |
IUPAC Name |
3-[(1S,2R,3R,7R,8R,9Z,13R,14Z,17S,18S,19S)-3,13,17-tris(2-carboxyethyl)-2,7,18-tris(carboxymethyl)-1,2,5,7,12,12,15,17-octamethyl-3,8,13,18,19,22-hexahydrocorrin-8-yl]propanoic acid |
InChI |
InChI=1S/C45H60N4O14/c1-21-36-24(10-13-30(52)53)41(3,4)28(47-36)18-27-23(9-12-29(50)51)43(6,19-34(60)61)39(46-27)22(2)37-25(11-14-31(54)55)44(7,20-35(62)63)45(8,49-37)40-26(17-33(58)59)42(5,38(21)48-40)16-15-32(56)57/h18,23-26,40,46H,9-17,19-20H2,1-8H3,(H,50,51)(H,52,53)(H,54,55)(H,56,57)(H,58,59)(H,60,61)(H,62,63)/b27-18-,36-21-,39-22?/t23-,24-,25-,26+,40-,42-,43+,44+,45+/m0/s1 |
InChI Key |
FJDBIDBCPIOVPG-SQAUJCEOSA-N |
SMILES |
CC1=C2C(C(C(=N2)C=C3C(C(C(=C(C4=NC(C5C(C(C1=N5)(C)CCC(=O)O)CC(=O)O)(C(C4CCC(=O)O)(C)CC(=O)O)C)C)N3)(C)CC(=O)O)CCC(=O)O)(C)C)CCC(=O)O |
Isomeric SMILES |
CC1=C2[C@]([C@H](/C(=C/C3=N/C(=C(\C4=N[C@@H]([C@H]([C@]4(C)CCC(=O)O)CC(=O)O)[C@@]5([C@]([C@H](C1=N5)CCC(=O)O)(C)CC(=O)O)C)/C)/[C@@H](C3(C)C)CCC(=O)O)/N2)CCC(=O)O)(C)CC(=O)O |
Canonical SMILES |
CC1=C2C(C(C(=N2)C=C3C(C(C(=C(C4=NC(C5C(C(C1=N5)(C)CCC(=O)O)CC(=O)O)(C(C4CCC(=O)O)(C)CC(=O)O)C)C)N3)(C)CC(=O)O)CCC(=O)O)(C)C)CCC(=O)O |
Synonyms |
hydrogenobyrinic acid |
Origin of Product |
United States |
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